Cas no 81294-11-3 (2-Ethynyl-3-methylthiophene)

2-Ethynyl-3-methylthiophene is a specialized heterocyclic compound featuring an ethynyl group attached to a methyl-substituted thiophene ring. This structure imparts reactivity suitable for applications in organic synthesis, particularly in cross-coupling reactions and polymer chemistry. The ethynyl moiety allows for further functionalization via Sonogashira or click chemistry, while the methyl group enhances stability and modulates electronic properties. Its thiophene backbone contributes to conjugation, making it valuable in materials science for developing conductive polymers or optoelectronic materials. The compound is typically handled under inert conditions due to its sensitivity. Its versatility and well-defined reactivity profile make it a useful intermediate in fine chemical and advanced material research.

2-Ethynyl-3-methylthiophene structure

Product Name:2-Ethynyl-3-methylthiophene

CAS No:81294-11-3

MF:C₇H₆S

MW:122.187540531158

CID:986615

PubChem ID:12938506

Update Time:2025-06-09

2-Ethynyl-3-methylthiophene Chemical and Physical Properties

Names and Identifiers

- 2-Ethynyl-3-methylthiophene
- 2-ethynyl-3-methyl-thiophene
- F2147-2802
- EN300-184385
- CS-0237491
- DTXSID80513466
- 81294-11-3
- AKOS006240693
- E84542
- SCHEMBL3346930
- DB-365111
- Inchi： 1S/C7H6S/c1-3-7-6(2)4-5-8-7/h1,4-5H,2H3
- InChI Key： OXECOAGMUUJLPS-UHFFFAOYSA-N
- SMILES： S1C=CC(C)=C1C#C

Computed Properties

Exact Mass: 122.01902136g/mol
Monoisotopic Mass: 122.01902136g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 8
Rotatable Bond Count: 1
Complexity: 120
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.2
Topological Polar Surface Area: 28.2Å²

2-Ethynyl-3-methylthiophene Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	B126148-10mg	2-ethynyl-3-methylthiophene	81294-11-3		10mg	$ 50.00	2022-06-07
TRC	B126148-50mg	2-ethynyl-3-methylthiophene	81294-11-3		50mg	$ 185.00	2022-06-07
TRC	B126148-100mg	2-ethynyl-3-methylthiophene	81294-11-3		100mg	$ 295.00	2022-06-07
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1308161-100mg	2-Ethynyl-3-methylthiophene	81294-11-3	97%	100mg	￥536.00	2024-07-28
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1308161-250mg	2-Ethynyl-3-methylthiophene	81294-11-3	97%	250mg	￥976.00	2024-07-28
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1308161-1g	2-Ethynyl-3-methylthiophene	81294-11-3	97%	1g	￥2284.00	2024-07-28
eNovation Chemicals LLC	Y1235865-250mg	2-ETHYNYL-3-METHYL-THIOPHENE	81294-11-3	97%	250mg	$140	2024-06-07
eNovation Chemicals LLC	Y1235865-1g	2-ETHYNYL-3-METHYL-THIOPHENE	81294-11-3	97%	1g	$275	2024-06-07
Enamine	EN300-184385-0.05g	2-ethynyl-3-methylthiophene	81294-11-3	95%	0.05g	$179.0	2023-09-19
Enamine	EN300-184385-0.1g	2-ethynyl-3-methylthiophene	81294-11-3	95%	0.1g	$268.0	2023-09-19